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Compound of Interest

Compound Name:
3-Phenylisoxazole-5-carboxylic

acid

Cat. No.: B081110 Get Quote

Essential Safety and Handling Guide for 3-
Phenylisoxazole-5-carboxylic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Phenylisoxazole-5-carboxylic
acid (CAS No: 14442-12-7). All procedures should be conducted with a thorough

understanding of the potential hazards and in adherence to strict laboratory safety protocols.

Hazard Identification and GHS Classification:

3-Phenylisoxazole-5-carboxylic acid is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]
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Hazard Class Category GHS Code

Skin Corrosion/Irritation 2 H315

Serious Eye Damage/Eye

Irritation
2A H319

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation

3 H335

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling 3-Phenylisoxazole-5-
carboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b081110?utm_src=pdf-body
https://www.benchchem.com/product/b081110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles are

required at all times. A face

shield should be considered

for splash hazards.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.[2]

[3]

Body Protection Laboratory Coat

A full-length, buttoned lab coat

is mandatory to protect skin

and clothing.[2]

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area or a

chemical fume hood.[2] If

dusts are generated, a NIOSH-

approved respirator may be

necessary.

Foot Protection Closed-Toe Shoes
Shoes that fully cover the feet

are required.[2]

Operational Plan: Handling and Storage
Adherence to a strict operational plan is critical to minimize risk and ensure a safe laboratory

environment.

Engineering Controls:

Ventilation: All work with 3-Phenylisoxazole-5-carboxylic acid, especially when handling

the solid form or preparing solutions, must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[3]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[4]
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Handling Procedures:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4]

Avoid Dust and Aerosol Formation: Handle the solid material carefully to prevent the

generation of dust.

Weighing: If weighing the solid compound, do so within the fume hood.

Solution Preparation: When preparing solutions, slowly add the solid 3-Phenylisoxazole-5-
carboxylic acid to the solvent to avoid splashing.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[5]

Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated place. A storage temperature of 2-8°C is

recommended.

Store away from incompatible materials such as strong oxidizing agents, acids, and

halogens.[4]

Disposal Plan
Proper disposal of 3-Phenylisoxazole-5-carboxylic acid and associated waste is essential to

protect personnel and the environment.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[4]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[4]

Do not empty into drains.[4]
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Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

collected in a designated, sealed container for hazardous waste disposal.

Experimental Workflow and Risk Assessment
The following diagrams illustrate the general procedures for safe handling and risk

assessment.
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Caption: Experimental Workflow for Safe Handling.
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Caption: Logical Relationship for Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081110#personal-protective-equipment-for-handling-
3-phenylisoxazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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